Cas no 7757-83-7 (Sodium sulfite)

• Product Name: Sodium sulfite
• CAS No: 7757-83-7
• MF: Na₂SO₃
• MW: 126.042740821838
• MDL: MFCD00003503
• CID: 47743
• PubChem ID: 57652384
• Update Time: 2025-07-30

Sodium sulfite Chemical and Physical Properties

Names and Identifiers

• Sodium sulfite
• Sodium sulfite anhydrous
• SODIUM SULFITE, EXSICCATED
• anhydroussodiumsulfite
• disodiumsulfite
• exsiccatedsodiumsulfite
• natriisulphis
• natriumsulfid
• natriumsulfit
• natriumsulfurosum
• sodiumsulfite(2:1)
• sodiumsulfite[na2so3]
• sulfitedesodium
• sulftech
• Sulfurousacid,disodiumsalt
• sulfurousacid,sodiumsalt(1:2)
• s-wat
• SODIUM SULPHITE ANHYDROU
• SODIUM SULPHITE ANHYDROUS
• Sulfurous acid Sodium Salt
• anhydrous sodium sulphite
• Sodium sulfite solution
• Sodium sulphite
• sodium sulphite powder
• E221
• Disodium sulfite
• Sulfurous acid, disodium salt
• Natrium sulfurosum
• sodiumsulfite
• Natrii sulphis
• Anhydrous sodium sulfite
• Natriumsulfid [German]
• Natriumsulfit [German]
• Exsiccated sodium sulfite
• Sodium sulfite (Na2SO3)
• Sulfurous acid, sodium salt (1:2)
• Disodium sulfite (Na2SO3)
• Sodium sulfite [NF]
• HSDB
• sodium nitrite
• Sodium suldite
• Sodium sulfite,97%
• Na2SO3
• INS NO.221
• CHEBI:86477
• D09002
• Q407806
• CHEMBL1945334
• EC 231-821-4
• DRIED SODIUM SULFITE [JP]
• UNII-VTK01UQK3G
• SODIUM SULFITE [MI]
• NATRUM SULPHUROSUM [HPUS]
• anhydrous, reagent grade, inverted exclamation markY98%
• Sodium sulfite (2:1)
• SODIUM SULFITE (MART.)
• DTXSID2044260
• INS-221
• SODIUM SULFITE (II)
• Sulfurous acid, sodium salt
• CCRIS 1429
• sodium-sulfite
• BP-21395
• Natrum sulphurosum
• SODIUM SULFITE (EP MONOGRAPH)
• SODIUM SULFITE [FCC]
• Dried sodium sulfite
• Sodium sulfite, anhydrous
• SODIUM SULFITE [II]
• SODIUM SULFITE [VANDF]
• Pesticide Code: 078203
• Sodium sulfite ACS reagent grade
• Dried sodium sulfite (JP17)
• SODIUM SULFITE [MART.]
• SODIUM SULFITE, ANHYDROUS [EP IMPURITY]
• MFCD00003503
• HSDB 5043
• Sodium sulfite anhydrous, photo grade
• 7757-83-7
• AKOS028109676
• SODIUM SULFITE, ANHYDROUS (EP IMPURITY)
• SODIUM SULFITE [HSDB]
• DRIED SODIUM SULFITE [JAN]
• SODIUM SULFITE [EP MONOGRAPH]
• DTXCID0024260
• NS00080989
• Sodium sulfite (NF)
• EINECS 231-821-4
• VTK01UQK3G
• 231-821-4

• MDL： MFCD00003503
• Inchi： 1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
• InChI Key： GEHJYWRUCIMESM-UHFFFAOYSA-L
• SMILES： S(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 125.93600
• Monoisotopic Mass: 125.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.4

Experimental Properties

• Color/Form: White powder or hexagonal prismatic crystals
• Density: 2.633
• Melting Point: 500 °C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1,484
• PH: 9.0-10.5 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 23 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids. Moisture and air sensitive.
• PSA: 82.40000
• LogP: -0.13840
• Merck: 14,8682
• Sensitiveness: Hygroscopic
• Solubility: It is easily soluble in water and its aqueous solution shows alkaline reaction. Insoluble in ethanol. Insoluble in liquid chlorine and ammonia
• Vapor Pressure: No data available

Sodium sulfite Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303,H320,H333,H302
• Warning Statement： P264,P301+P312,P305+P351+P338,P312,P337+P313,P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 31
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：WE2150000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 i.v. in mice: 175 mg/kg, Hoppe, Goble, J. Pharmacol. Exp. Ther. 101, 101 (1951)
• Risk Phrases：R22; R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfites
• Other Chemical additives Functional Additives

Additional information on Sodium sulfite

Sodium Sulfite (7757-83-7) in Pharmaceutical Applications: Key Uses and Research Trends

Sodium sulfite (CAS 7757-83-7) is a versatile compound widely utilized in the pharmaceutical and biotech industries due to its antioxidant and preservative properties. Recent studies highlight its role in stabilizing biologic drugs, such as monoclonal antibodies and vaccines, by preventing oxidative degradation. Researchers are particularly interested in its ability to extend the shelf life of sensitive formulations, a critical factor in drug delivery systems. With the rise of personalized medicine, the demand for effective stabilizers like sodium sulfite has surged, making it a focal point in pharmaceutical innovation. Additionally, its cost-effectiveness and regulatory approval (e.g., USP/EP compliance) further solidify its position in GMP manufacturing.

Mechanisms of Sodium Sulfite (7757-83-7) in Drug Stabilization and Antioxidant Effects

The chemical efficacy of sodium sulfite (7757-83-7) lies in its ability to scavenge free radicals and inhibit oxidation, a process crucial for maintaining the integrity of active pharmaceutical ingredients (APIs). In biopharmaceutical formulations, it acts as a reducing agent, protecting proteins and peptides from disulfide bond disruption. Recent pharmacokinetic studies suggest that sodium sulfite’s low toxicity profile makes it suitable for injectable and ophthalmic preparations. However, debates persist regarding optimal concentrations to balance efficacy and potential allergenic risks. As drug development trends toward complex biologics, understanding these mechanisms becomes essential for formulation scientists.

Sodium Sulfite (7757-83-7) in Cancer Research and Chemotherapy Adjuvants

Emerging research explores sodium sulfite (7757-83-7) as a potential adjuvant in cancer therapy, particularly for mitigating side effects of chemotherapy. Studies indicate its ability to reduce oxidative stress in healthy tissues, thereby alleviating chemotherapy-induced toxicity. For instance, preclinical trials demonstrate its protective effects against cisplatin-induced nephrotoxicity. While these findings are promising, further clinical validation is needed to assess its compatibility with other oncology drugs. The compound’s dual role as a stabilizer and therapeutic agent positions it as a subject of interest in translational medicine.

Regulatory and Safety Profile of Sodium Sulfite (7757-83-7) in Pharma Industry

The use of sodium sulfite (7757-83-7) in pharmaceuticals is governed by stringent regulations from agencies like the FDA and EMA. Its GRAS (Generally Recognized as Safe) status for oral applications contrasts with stricter limits for parenteral use due to rare hypersensitivity reactions. Current quality control protocols emphasize residual sulfate testing to ensure batch consistency. As biosimilar development accelerates, compliance with these standards becomes critical for manufacturers. Ongoing toxicology studies aim to refine exposure thresholds, particularly for vulnerable populations.

Future Prospects: Sodium Sulfite (7757-83-7) in Next-Gen Drug Formulations

Innovations in drug delivery technologies, such as nanocarriers and lyophilized biologics, are driving new applications for sodium sulfite (7757-83-7). Its compatibility with lipid-based excipients and polymeric matrices enhances its utility in sustained-release systems. Moreover, the push for green chemistry in pharma has renewed interest in sodium sulfite as an eco-friendly alternative to synthetic antioxidants. Collaborative industry-academia research is expected to uncover novel roles for this compound, particularly in rare disease therapies and theranostic platforms.